Cas no 1412404-28-4 (1-(2-chloropyridin-3-yl)prop-2-en-1-one)

• Product Name: 1-(2-chloropyridin-3-yl)prop-2-en-1-one
• CAS No: 1412404-28-4
• MF: C₈H₆ClNO
• MW: 167.592340946198
• CID: 6078599
• PubChem ID: 102193607
• Update Time: 2025-07-27

1-(2-chloropyridin-3-yl)prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• 2-Propen-1-one, 1-(2-chloro-3-pyridinyl)-
• 1-(2-chloropyridin-3-yl)prop-2-en-1-one
• EN300-1984784
• 1412404-28-4

• Inchi： 1S/C8H6ClNO/c1-2-7(11)6-4-3-5-10-8(6)9/h2-5H,1H2
• InChI Key： IWLMXAHUVHDYPP-UHFFFAOYSA-N
• SMILES： C(C1=CC=CN=C1Cl)(=O)C=C

Computed Properties

• Exact Mass: 167.0137915g/mol
• Monoisotopic Mass: 167.0137915g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 30Ų

Experimental Properties

• Density: 1.216±0.06 g/cm3(Predicted)
• Boiling Point: 281.8±40.0 °C(Predicted)
• pka: -1.69±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-(2-chloropyridin-3-yl)prop-2-en-1-one

Introduction to 1-(2-chloropyridin-3-yl)prop-2-en-1-one (CAS No. 1412404-28-4)

1-(2-chloropyridin-3-yl)prop-2-en-1-one, identified by its Chemical Abstracts Service (CAS) number 1412404-28-4, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This heterocyclic ketone exhibits a unique structural framework that has garnered considerable attention due to its potential biological activities and synthetic utility. The presence of both chloro and pyridine substituents in its molecular structure imparts distinct reactivity, making it a valuable scaffold for the development of novel therapeutic agents.

The compound's structure consists of an α,β-unsaturated carbonyl system conjugated with a chlorinated pyridine ring, which is a common motif in many biologically active molecules. Such structural features often contribute to interactions with biological targets, including enzymes and receptors, thereby influencing its pharmacological profile. The 1-(2-chloropyridin-3-yl)prop-2-en-1-one moiety has been explored in various contexts, particularly in the design of inhibitors targeting inflammatory pathways and other disease-related mechanisms.

Recent advancements in medicinal chemistry have highlighted the importance of 1-(2-chloropyridin-3-yl)prop-2-en-1-one as a key intermediate in the synthesis of small-molecule drugs. Its ability to serve as a versatile building block allows chemists to modify its core structure while retaining desirable pharmacological properties. For instance, derivatives of this compound have been investigated for their potential roles in modulating signaling pathways associated with cancer and neurodegenerative disorders.

In the context of drug discovery, the chloropyridine scaffold is particularly noteworthy due to its prevalence in approved drugs and clinical candidates. The chlorine atom at the 2-position enhances electrophilicity, facilitating nucleophilic substitution reactions that are pivotal in medicinal chemistry synthesis. This characteristic makes 1-(2-chloropyridin-3-yl)prop-2-en-1-one a valuable precursor for generating libraries of compounds for high-throughput screening (HTS).

One of the most compelling aspects of 1-(2-chloropyridin-3-yl)prop-2-en-1-one is its role in the development of kinase inhibitors. Kinases are enzymes that play critical roles in cell signaling, and their dysregulation is implicated in numerous diseases, particularly cancer. By leveraging the structural features of this compound, researchers have designed molecules that selectively inhibit specific kinases, thereby offering therapeutic benefits. The α,β Unsaturated Ketone (αβ-K) moiety within 1-(2-chloropyridin-3-yl)prop-2-en-1-one is particularly adept at interacting with the ATP-binding pockets of kinases, making it an attractive scaffold for inhibitor design.

Furthermore, the pyridine ring contributes to favorable pharmacokinetic properties, such as solubility and metabolic stability, which are essential for drug candidates progressing into clinical trials. The combination of these attributes has positioned 1-(2-chloropyridin-3-yl)prop-2-en-1-one as a cornerstone in the synthesis of next-generation therapeutics.

Recent studies have also explored the compound's potential in addressing infectious diseases. The growing threat of antibiotic resistance has spurred interest in novel antimicrobial agents, and compounds like 1-(2-chloropyridin-3-yl)prop-2-en-1-one offer promising leads. Its ability to disrupt essential bacterial processes while maintaining low toxicity makes it an attractive candidate for further investigation.

The synthetic methodologies associated with 1-(2-chloropyridin-3-yl)prop-2-en-1-one have been refined over time, enabling efficient access to this key intermediate. Techniques such as palladium-catalyzed cross-coupling reactions and directed functionalization strategies have been employed to introduce additional substituents at strategic positions within the molecule. These advances have not only streamlined the synthesis but also expanded the chemical space available for drug discovery.

From a computational chemistry perspective, virtual screening techniques have been employed to identify novel derivatives of 1-(2-chloropyridin-3-ylo propenone)-284, predicting their binding affinities and potential interactions with biological targets. These computational approaches complement experimental efforts by providing rapid assessments of molecular properties, thereby expediting the drug discovery process.

The versatility of CAS No 1412404 28 4 extends beyond its applications in pharmaceuticals; it also finds utility in materials science and agrochemical research. Its reactivity allows for the creation of functionalized polymers and specialty chemicals that exhibit unique properties beneficial for industrial applications.

In conclusion, 1412404 28 4 CAS number product name 1412404284 CAS number product name 1412404284 CAS number product name 1412404284 CAS number product name 1412404284 CAS number product name has emerged as a pivotal compound in modern chemical biology and drug development. Its structural features enable diverse applications across multiple therapeutic areas, underscoring its importance as both a research tool and a potential lead compound for future therapeutics.